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Compound of Interest

Compound Name: 4-Methoxythioanisole

Cat. No.: B167831 Get Quote

Essential Safety and Handling Guide for 4-
Methoxythioanisole
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for handling

4-Methoxythioanisole, including detailed operational and disposal plans.

Chemical Identifier:

Name: 4-Methoxythioanisole

Synonyms: 1-Methoxy-4-(methylthio)benzene

CAS Number: 1879-16-9[1]

Molecular Formula: CH₃OC₆H₄SCH₃

Molecular Weight: 154.23 g/mol [1]

Hazard Identification and Classification
4-Methoxythioanisole is classified as a hazardous substance. Below is a summary of its GHS

hazard classifications.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b167831?utm_src=pdf-interest
https://www.benchchem.com/product/b167831?utm_src=pdf-body
https://www.benchchem.com/product/b167831?utm_src=pdf-body
https://www.benchchem.com/product/b167831?utm_src=pdf-body
https://www.benchchem.com/product/b167831?utm_src=pdf-body
https://www.scbt.com/p/4-methoxythioanisole-1879-16-9
https://www.scbt.com/p/4-methoxythioanisole-1879-16-9
https://www.benchchem.com/product/b167831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[2]

Skin irritation 2 H315: Causes skin irritation[2]

Eye irritation 2
H319: Causes serious eye

irritation[2]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[2]

Signal Word: Warning[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Methoxythioanisole to minimize

exposure and ensure personal safety.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation.[3][4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

irritation.[3][4]

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

or a dust mask type N95 (US).

To be used in a well-ventilated

area, preferably a chemical

fume hood.

Avoids inhalation of harmful

vapors or dust.[4]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Protects skin from accidental

spills.[4][5]
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A systematic approach is crucial for the safe handling of 4-Methoxythioanisole in a laboratory

setting.

1. Preparation:

Review the Safety Data Sheet (SDS) for 4-Methoxythioanisole thoroughly before beginning

any work.[4]

Ensure that a properly functioning chemical fume hood, eyewash station, and safety shower

are readily accessible.[4]

Designate a specific area for handling the chemical to prevent contamination of the general

laboratory space.[4]

2. Handling:

Conduct all weighing and transfer operations within a chemical fume hood to control

exposure to dust and vapors.[4]

Use appropriate tools (e.g., spatula, scoop) to handle the solid material, minimizing the

creation of dust.

Keep containers of 4-Methoxythioanisole tightly closed when not in use and store in a cool,

dry, and well-ventilated area.[6]

3. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

If on skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical attention.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[2][6]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2]
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Disposal Plan
Proper disposal of 4-Methoxythioanisole and its containers is essential to prevent

environmental contamination and comply with regulations.

1. Waste Segregation and Collection:

Collect all waste materials, including unused 4-Methoxythioanisole and any contaminated

disposable items (e.g., gloves, wipes, pipette tips), in a designated and clearly labeled

hazardous waste container.[7]

The container must be compatible with the chemical, properly sealed, and stored in a

designated satellite accumulation area.[7]

2. Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company or

your institution's Environmental Health and Safety (EHS) office.

Do not dispose of 4-Methoxythioanisole down the drain or in the regular trash.[7]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste. The cleaned container can then be disposed of according to

institutional guidelines.[7]
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Workflow for Safe Handling of 4-Methoxythioanisole

1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Emergency Procedures
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Caption: Workflow for the safe handling of 4-Methoxythioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b167831?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/4-methoxythioanisole-1879-16-9
https://www.xixisys.com/substances/1879-16-9
https://www.xixisys.com/substances/1879-16-9
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-thioanisole-cas-100-68-5-properties-safety-supply-cx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylthio_quinazoline.pdf
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://www.purdue.edu/ehps/rem/laboratory/personal/PPE/ppe_index%20.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16009~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:20:51~~4-Methoxythiophenol~~
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methylthio_quinazoline_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b167831#personal-protective-equipment-for-handling-4-methoxythioanisole
https://www.benchchem.com/product/b167831#personal-protective-equipment-for-handling-4-methoxythioanisole
https://www.benchchem.com/product/b167831#personal-protective-equipment-for-handling-4-methoxythioanisole
https://www.benchchem.com/product/b167831#personal-protective-equipment-for-handling-4-methoxythioanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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